2-allyl-3-oxo-N-(2-thienylmethyl)-2,9-diazaspiro[5.5]undecane-9-carboxamide

• IUPAC Name: 3-oxo-2-prop-2-enyl-N-(thiophen-2-ylmethyl)-2,9-diazaspiro[5.5]undecane-9-carboxamide
• InChI: InChI=1S/C18H25N3O2S/c1-2-9-21-14-18(6-5-16(21)22)7-10-20(11-8-18)17(23)19-13-15-4-3-12-24-15/h2-4,12H,1,5-11,13-14H2,(H,19,23)
• InChI Key: XPKMJKDFDIGHAI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CC2(CCC1=O)CCN(CC2)C(=O)NCC3=CC=CS3
• Molecular Formula: C18H25N3O2S
• Molecular Weight: 347.5 g/mol

Description

2-allyl-3-oxo-N-(2-thienylmethyl)-2,9-diazaspiro[5.5]undecane-9-carboxamide is a useful research compound. Its molecular formula is C18H25N3O2S and its molecular weight is 347.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.16674822 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed efficient methods for synthesizing nitrogen-containing spiro heterocycles, including diazaspiro[5.5]undecane derivatives, through catalyst-free double Michael addition reactions. This process yields high-quality compounds within a short reaction time, showcasing the structural versatility and synthetic accessibility of these molecules (Aggarwal, Vij, & Khurana, 2014). Additionally, the microwave-assisted solid-phase synthesis of diazaspirocycles demonstrates the practicality of generating these compounds efficiently, further highlighting their applicability in drug discovery and development (Macleod, Martínez-Teipel, Barker, & Dolle, 2006).

Photophysical Studies and Solvatochromic Analysis

Diazaspiro compounds exhibit interesting photophysical behaviors, with studies indicating that their stokes shift increases with the polarity of solvents. This solvatochromism, analyzed through various methods, suggests potential applications in the development of novel optical materials and sensors (Aggarwal & Khurana, 2015).

Electrochemical Properties

The electrochemical study of diazaspiro[5.5]undecane-3,5-diones reveals unique redox behavior, offering insights into their potential use in electrochemical applications and the design of redox-active materials (Abou-Elenien, Aboutabl, Sherin, & Fahmy, 1991).

Biological Activities and Therapeutic Potentials

The exploration of diazaspiro[5.5]undecane derivatives has uncovered their potential in addressing various health conditions. For instance, certain derivatives have been identified for their antihypertensive properties, suggesting a novel approach to managing high blood pressure (Clark et al., 1983). Moreover, studies on their anticonvulsant profiles offer promising leads for the development of new antiepileptic drugs (Aboul-Enein et al., 2014).

Mechanism of Action

In the context of bioactive compounds, this refers to how the compound interacts with biological systems. It could involve binding to specific proteins or enzymes, disrupting cellular processes, or modulating signaling pathways.